Cas no 102735-84-2 (5-Chloro-1H-indazole-3-carbaldehyde)

• Product Name: 5-Chloro-1H-indazole-3-carbaldehyde
• CAS No: 102735-84-2
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD07781535
• CID: 62314
• PubChem ID: 22055864
• Update Time: 2025-05-26

5-Chloro-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-indazole-3-carbaldehyde
• 5-CHLORO INDAZOLE-3-CARBOXALDEHYDE
• 5-chloro-2H-indazole-3-carbaldehyde
• 1H-Indazole-3-carboxaldehyde,5-chloro
• 5-CHLORO-3-(1H)INDAZOLE CARBOXALDEHYDE
• 5-Chloro-3-(1H)indazole
• 1H-Indazole-3-carboxaldehyde, 5-chloro-
• 5-Chloro-1H-indazole-3-carbaldehyde ,97%
• 1H-Indazole-3-carboxaldehyde,5-chloro-
• AK111418
• 5-Chloroindazole-3-carboxaldehyde
• PubChem7807
• XQELXOTYHCBYAI-UHFFFAOYSA-N
• FCH857313
• RP24193
• AB42684
• 5-chloro-2H-indazole-3-carboxaldehyde
• 5-chloranyl-2H-indazole-3-carbaldehyde
• 5-Chloroindazole-3-carbaldehyde
• AC-15051
• EN300-268712
• MFCD07781535
• AM20120490
• J-517227
• SY058264
• 102735-84-2
• DTXSID00622089
• DS-5220
• 5-CHLORO-1H-INDAZOLE-3-CARBOXALDEHYDE
• A800609
• SCHEMBL3541493
• AKOS006284428
• FT-0654004

• MDL： MFCD07781535
• Inchi： 1S/C8H5ClN2O/c9-5-1-2-7-6(3-5)8(4-12)11-10-7/h1-4H,(H,10,11)
• InChI Key： XQELXOTYHCBYAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C=O)NN=2

Computed Properties

• Exact Mass: 180.00900
• Monoisotopic Mass: 180.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2

Experimental Properties

• Density: 1.521
• Boiling Point: 391.7±22.0°C at 760 mmHg
• Flash Point: 190.691 °C
• Refractive Index: 1.748
• PSA: 45.75000
• LogP: 2.02880

5-Chloro-1H-indazole-3-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Chloro-1H-indazole-3-carbaldehyde

Research Brief on 5-Chloro-1H-indazole-3-carbaldehyde (CAS: 102735-84-2) in Chemical Biology and Pharmaceutical Applications

5-Chloro-1H-indazole-3-carbaldehyde (CAS: 102735-84-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its versatility as a building block in medicinal chemistry, owing to its reactive aldehyde group and indazole core, which facilitate diverse chemical modifications. This research brief consolidates the latest findings on its applications, synthetic methodologies, and biological evaluations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-Chloro-1H-indazole-3-carbaldehyde in the design of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound served as a precursor for the introduction of electrophilic warheads, enabling covalent binding to BTK's active site. The resulting inhibitors exhibited nanomolar potency in B-cell lymphoma models, with improved selectivity profiles compared to first-generation inhibitors like ibrutinib. This underscores its potential in targeted cancer therapies.

Advances in synthetic routes have also been reported. A green chemistry approach utilizing microwave-assisted synthesis (Organic Process Research & Development, 2024) reduced the reaction time of 5-Chloro-1H-indazole-3-carbaldehyde production by 60%, achieving yields >85% with minimal byproducts. This method emphasizes sustainability while maintaining scalability for industrial applications.

In neurodegenerative research, derivatives of 5-Chloro-1H-indazole-3-carbaldehyde have shown promise as tau protein aggregation inhibitors (ACS Chemical Neuroscience, 2023). Structure-activity relationship (SAR) studies revealed that chloro-substitution at the 5-position enhances blood-brain barrier permeability, making it a valuable scaffold for Alzheimer's disease drug candidates.

Ongoing clinical trials (Phase I/II) by several biopharmaceutical companies are investigating indazole-based compounds derived from this aldehyde for inflammatory diseases. Preliminary data suggest potent IL-17 pathway modulation, with potential applications in psoriasis and rheumatoid arthritis.

In conclusion, 5-Chloro-1H-indazole-3-carbaldehyde continues to be a pivotal structure in drug discovery, with emerging roles in oncology, CNS disorders, and immunology. Future research directions include exploring its utility in PROTAC design and as a fluorescent probe for cellular imaging.